Cas no 82020-51-7 (5-chloro-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxybenzene-1-sulfonamide
• CAS No: 82020-51-7
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 701638
• PubChem ID: 13210296
• Update Time: 2025-11-01

5-chloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-2-methoxy-
• 5-chloro-2-methoxybenzenesulfonamide
• 82020-51-7
• AKOS005139273
• DTXSID00528072
• A1-10979
• GS0440
• Z57820216
• SB79781
• SGRRWXZGKYYCCC-UHFFFAOYSA-N
• CHEMBL4922523
• 5-Chloro-2-methoxybenzene-1-sulfonamide
• CS-0236802
• SCHEMBL5749988
• EN300-173262
• 5-Chloro-2-methoxy-benzenesulfonamide
• 5-chloro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C7H8ClNO3S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： SGRRWXZGKYYCCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 220.9913420g/mol
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-2-methoxybenzene-1-sulfonamide

Benzenesulfonamide, 5-chloro-2-methoxy- (CAS No. 82020-51-7): A Comprehensive Overview in Modern Chemical Biology and Medicine

Benzenesulfonamide, 5-chloro-2-methoxy-, identified by its Chemical Abstracts Service Number (CAS No.) 82020-51-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methoxy substituents on the benzene ring imparts distinct reactivity and functionality, making it a valuable scaffold for synthesizing novel bioactive molecules.

The< strong>5-chloro-2-methoxy moiety in Benzenesulfonamide, 5-chloro-2-methoxy-, contributes to its ability to interact with biological targets in a highly specific manner. Sulfonamides are well-known for their role as pharmacophores, often participating in hydrogen bonding interactions with biological molecules. The chloro group enhances lipophilicity, while the methoxy group introduces a degree of hydrophilicity, balancing solubility and membrane permeability. These characteristics make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing sulfonamide-based drugs due to their versatility and efficacy. Studies have demonstrated that sulfonamides can modulate various biological pathways, including enzyme inhibition and receptor binding. The< strong>Benzenesulfonamide, 5-chloro-2-methoxy- derivative has been investigated for its potential in treating a range of diseases, from infectious disorders to chronic conditions. Its structural framework allows for modifications that can fine-tune its pharmacological properties, making it a flexible tool for drug design.

One of the most compelling aspects of Benzenesulfonamide, 5-chloro-2-methoxy-, is its role as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have leveraged its scaffold to develop compounds with enhanced therapeutic profiles. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression. The< strong>5-chloro and< strong>2-methoxy substituents play crucial roles in determining the compound's binding affinity and selectivity towards target enzymes.

The< strong>CAS No. 82020-51-7 provides a unique identifier for Benzenesulfonamide, 5-chloro-2-methoxy-, ensuring accurate documentation and tracking in scientific literature and industrial applications. This standardized nomenclature is essential for maintaining consistency across different research groups and facilitating collaboration. The compound's properties have been thoroughly characterized through various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior.

In the context of drug discovery, the< strong>Benzenesulfonamide, 5-chloro-2-methoxy- scaffold offers several advantages over other molecular motifs. Its ability to form multiple hydrogen bonds with biological targets enhances binding stability. Additionally, the presence of electronegative atoms such as oxygen and chlorine allows for favorable interactions with polar regions of proteins and nucleic acids. These features make it an ideal candidate for designing molecules that can interact with biological systems in a highly specific manner.

Recent advancements in computational chemistry have further accelerated the development of sulfonamide-based drugs. Molecular modeling techniques have been employed to predict the binding modes of Benzenesulfonamide, 5-chloro-2-methoxy-, with various biological targets. These simulations have helped researchers optimize its structure for improved efficacy and reduced side effects. By integrating experimental data with computational predictions, scientists can design more effective drug candidates with greater precision.

The< strong>CAS No. 82020-51-7 associated with Benzenesulfonamide, 5-chloro-2-methoxy-, has also facilitated its use in industrial-scale synthesis. Manufacturers can rely on this identifier to ensure the purity and consistency of batches produced for research or commercial purposes. The compound's stability under various storage conditions has been well-documented, making it suitable for long-term projects involving multiple stages of synthesis and purification.

The potential applications of Benzenesulfonamide, 5-chloro-2-methoxy-, extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Its unique chemical properties make it a versatile building block for synthesizing novel materials with tailored functionalities. For example, derivatives of this molecule have been explored as components in advanced polymers or as catalysts in organic reactions.

In conclusion, Benzenesulfonamide, 5-chloro-2-methoxy-, identified by its CAS No. 82020-51-7, is a multifaceted compound with significant implications in chemical biology and medicine. Its structural features enable interactions with biological targets that are both specific and potent, making it a valuable tool for drug development. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in modern scientific endeavors.